Cas no 771561-37-6 (Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-)

Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)- structure
771561-37-6 structure
Product Name:Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-
CAS No:771561-37-6
MF:C8H4F8N2
MW:280.1179895401
CID:536575
PubChem ID:25242027
Update Time:2025-04-19

Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-
    • 2-(2,2,3,3,4,4,5,5-octafluoropentyl)propanedinitrile
    • DTXSID20649455
    • 2-(2,2,3,3,4,4,5,5-octafluoropentyl)malononitrile
    • (2,2,3,3,4,4,5,5-Octafluoropentyl)propanedinitrile
    • SCHEMBL2486852
    • 771561-37-6
    • Inchi: 1S/C8H4F8N2/c9-5(10)7(13,14)8(15,16)6(11,12)1-4(2-17)3-18/h4-5H,1H2
    • InChI Key: VUXCOBBENDQJNZ-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)F)(F)F)(C(CC(C#N)C#N)(F)F)F

Computed Properties

  • Exact Mass: 280.02472
  • Monoisotopic Mass: 280.02467343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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